Cas no 1257045-75-2 (5-Bromo-6-fluoropyridine-3-sulfonamide)

• Product Name: 5-Bromo-6-fluoropyridine-3-sulfonamide
• CAS No: 1257045-75-2
• MF: C₅H₄BrFN₂O₂S
• MW: 255.064862251282
• CID: 2135863
• Update Time: 2023-08-03

5-Bromo-6-fluoropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-fluoro-3-Pyridinesulfonamide
• 3-Pyridinesulfonamide,5-bromo-6-fluoro-
• 5-Bromo-6-fluoropyridine-3-sulfonamide

• Inchi： 1S/C5H4BrFN2O2S/c6-4-1-3(12(8,10)11)2-9-5(4)7/h1-2H,(H2,8,10,11)
• InChI Key： BRKREOWKUFDHHU-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1)S(N)(=O)=O)F

Computed Properties

• Exact Mass: 253.916
• Monoisotopic Mass: 253.916
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4